Cas no 61450-42-8 (1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]-N-methylmethanamine)

• Product Name: 1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]-N-methylmethanamine
• CAS No: 61450-42-8
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 1627305
• PubChem ID: 43663
• Update Time: 2025-04-21

1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]-N-methylmethanamine
• [1-[10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-3-azetidinyl]methyl-N-methylamine
• 1-[1-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)azetidin-3-yl]-N-methylmethanamine
• Azetidine, 1-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-3-(methylamino)methylene-
• 1-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-3-(methylamino)methyleneazetidine
• DTXSID00210400
• BRN 0489798
• [1-[10,11-DIHYDRO-5H-DIBENZO[A,D]CYCLOHEPTEN-5-YL ]-3-AZETIDINYL ]METHYL-N-METHYLAMINE
• DB-322309
• CHEMBL3230888
• 61450-42-8

• Inchi： 1S/C20H24N2/c1-21-12-15-13-22(14-15)20-18-8-4-2-6-16(18)10-11-17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3
• InChI Key： CDVZCMUXAWBBTO-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3CCC3C=CC=CC2=3)CC(CNC)C1

Computed Properties

• Exact Mass: 292.19412
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27